5-bromo-3-methoxy-1H-pyrrole-2-carbaldehyde
Overview
Description
5-bromo-3-methoxy-1H-pyrrole-2-carbaldehyde is a chemical compound with the molecular formula C6H6BrNO2. It has a molecular weight of 204.02 . This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The InChI code for 5-bromo-3-methoxy-1H-pyrrole-2-carbaldehyde is 1S/C6H6BrNO2/c1-10-5-2-6 (7)8-4 (5)3-9/h2-3,8H,1H3 . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
5-bromo-3-methoxy-1H-pyrrole-2-carbaldehyde is a solid compound . More specific physical and chemical properties such as melting point, boiling point, and density are not provided in the available resources.Scientific Research Applications
Synthesis of Indole Derivatives
“5-bromo-3-methoxy-1H-pyrrole-2-carbaldehyde” can be used in the synthesis of indole derivatives . Indoles are a significant heterocyclic system in natural products and drugs. They play a main role in cell biology and show various biologically vital properties .
Treatment of Cancer Cells
Indole derivatives, which can be synthesized from “5-bromo-3-methoxy-1H-pyrrole-2-carbaldehyde”, have been used as biologically active compounds for the treatment of cancer cells .
Antimicrobial Applications
Indole derivatives have also shown antimicrobial properties, making them useful in the treatment of various microbial infections .
Treatment of Various Disorders
Indole derivatives have attracted increasing attention in recent years for their potential in treating different types of disorders in the human body .
Role in Multicomponent Reactions
“5-bromo-3-methoxy-1H-pyrrole-2-carbaldehyde” and its derivatives are essential and efficient chemical precursors for generating biologically active structures. They have a significant role in multicomponent reactions (MCRs), which offer access to complex molecules .
Synthesis of Pharmaceutically Active Compounds
“5-bromo-3-methoxy-1H-pyrrole-2-carbaldehyde” and its derivatives are key in the synthesis of pharmaceutically active compounds and indole alkaloids .
Synthesis of Various Heterocyclic Derivatives
“5-bromo-3-methoxy-1H-pyrrole-2-carbaldehyde” and its derivatives have a vital role as precursors for the synthesis of various heterocyclic derivatives .
Research and Development
“5-bromo-3-methoxy-1H-pyrrole-2-carbaldehyde” is used for research purposes and is available for purchase from various chemical suppliers .
Safety and Hazards
Sigma-Aldrich provides this product with a GHS07 pictogram and a warning signal word . The hazard statements include H302, H315, H319, H332, and H335 . These codes correspond to specific hazards associated with the compound, such as harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), harmful if inhaled (H332), and may cause respiratory irritation (H335).
Mechanism of Action
Target of Action
It is known that indole derivatives, which are structurally similar to this compound, play a significant role in cell biology and are used for the treatment of various disorders including cancer and microbial infections .
Mode of Action
Similar compounds, such as indole derivatives, are known to interact with their targets in a variety of ways, leading to changes in cellular processes .
Biochemical Pathways
Indole derivatives, which share structural similarities with this compound, are known to affect a variety of biochemical pathways, leading to downstream effects such as the inhibition of cancer cell growth .
Result of Action
Similar compounds, such as indole derivatives, have been shown to exhibit a variety of biologically significant properties, including anti-cancer and anti-microbial activities .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-3-methoxy-1H-pyrrole-2-carbaldehyde involves the bromination of 3-methoxy-1H-pyrrole-2-carbaldehyde using bromine in acetic acid.", "Starting Materials": [ "3-methoxy-1H-pyrrole-2-carbaldehyde", "Bromine", "Acetic acid", "Sodium acetate", "Water" ], "Reaction": [ "Step 1: Dissolve 3-methoxy-1H-pyrrole-2-carbaldehyde (1.0 g) in acetic acid (10 mL) and add bromine (1.2 mL) dropwise with stirring at room temperature.", "Step 2: After the addition of bromine is complete, stir the reaction mixture for an additional 30 minutes.", "Step 3: Add sodium acetate (1.5 g) to the reaction mixture and stir for 10 minutes.", "Step 4: Pour the reaction mixture into water (50 mL) and extract with ethyl acetate (3 x 20 mL).", "Step 5: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the crude product.", "Step 6: Purify the crude product by column chromatography using a mixture of hexane and ethyl acetate as the eluent to obtain 5-bromo-3-methoxy-1H-pyrrole-2-carbaldehyde as a yellow solid (yield: 70-80%)." ] } | |
CAS RN |
803712-69-8 |
Product Name |
5-bromo-3-methoxy-1H-pyrrole-2-carbaldehyde |
Molecular Formula |
C6H6BrNO2 |
Molecular Weight |
204 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
